Cas no 64850-99-3 (Carbamimidothioic acid, 9H-fluoren-9-yl ester)

Carbamimidothioic acid, 9H-fluoren-9-yl ester structure
64850-99-3 structure
Product Name:Carbamimidothioic acid, 9H-fluoren-9-yl ester
CAS No:64850-99-3
MF:C14H12N2S
MW:240.323481559753
CID:2792915
PubChem ID:425655
Update Time:2025-04-21

Carbamimidothioic acid, 9H-fluoren-9-yl ester Chemical and Physical Properties

Names and Identifiers

    • 64850-99-3
    • 9H-fluoren-9-ylcarbamimidothioate
    • SCHEMBL1107105
    • DTXSID90330000
    • Carbamimidothioic acid, 9H-fluoren-9-yl ester
    • Inchi: 1S/C14H12N2S/c15-14(16)17-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)13/h1-8,13H,(H3,15,16)
    • InChI Key: ILMBCGHKQSQDFK-UHFFFAOYSA-N
    • SMILES: S(C(=N)N)C1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 240.072
  • Monoisotopic Mass: 240.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 75.2Ų
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